Cas no 871825-54-6 (3-(1H-1,2,4-Triazol-1-ylmethyl)phenylmethanol)

• Product Name: 3-(1H-1,2,4-Triazol-1-ylmethyl)phenylmethanol
• CAS No: 871825-54-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 719654
• PubChem ID: 18525775
• Update Time: 2025-04-19

3-(1H-1,2,4-Triazol-1-ylmethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-(1H-1,2,4-triazol-1-ylmethyl)-
• [3-(1,2,4-triazol-1-ylmethyl)phenyl]methanol
• [3-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol
• (3-(1H-1,2,4-triazol-1-ylmethyl)phenyl)methanol
• [3-(1,2,4-triazolylmethyl)phenyl]methan-1-ol
• CS-0322187
• {3-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}methanol
• A917217
• FT-0706893
• (3-((1h-1,2,4-triazol-1-yl)methyl)phenyl)methanol
• SCHEMBL2401045
• [3-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol, AldrichCPR
• DTXSID20594532
• 871825-54-6
• PS-6171
• AKOS006344221
• DB-076868
• 3-(1H-1,2,4-Triazol-1-ylmethyl)phenylmethanol

• Inchi： 1S/C10H11N3O/c14-6-10-3-1-2-9(4-10)5-13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
• InChI Key： PZRKSBSNVMSIJI-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)CN1C=NC=N1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.22
• Melting Point: 56 °C
• Boiling Point: 411.9°C at 760 mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.624
• PSA: 50.94000
• LogP: 0.81870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols